4'-Fluoro-2'-methylacetophenone

• IUPAC Name: 1-(4-fluoro-2-methylphenyl)ethanone
• InChI: InChI=1S/C9H9FO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5H,1-2H3
• InChI Key: GCTZPACJEUDZAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(=O)C
• Molecular Formula: C9H9FO
• DSSTOX Substance ID: DTXSID90393019
• Molecular Weight: 152.16 g/mol
• CAS No.: 446-29-7

Description

4'-Fluoro-2'-methylacetophenone is a useful research compound. Its molecular formula is C9H9FO and its molecular weight is 152.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

4'-Fluoro-2'-methylacetophenone has been identified as a key component in the synthesis of novel compounds with antimycobacterial activities. A study by Ali & Yar (2007) synthesized derivatives of this compound which demonstrated significant activity against isoniazid-resistant Mycobacterium tuberculosis.

Biological Baeyer-Villiger Oxidation Studies

The compound plays a crucial role in biological Baeyer-Villiger oxidation studies. Moonen, Rietjens, & van Berkel (2001) used 19F nuclear magnetic resonance to study the conversion of various fluorinated acetophenones, including this compound, in biological systems. Their research indicates its potential for synthesizing valuable chemicals industrially (Moonen et al., 2001).

Synthesis of Benzoxazinones and Schiff Bases

This compound is used in the synthesis of various organic compounds. Alkhathlan (2003) demonstrated its use in creating benzoxazinones, which have applications in various fields of organic chemistry (Alkhathlan, 2003). Additionally, Singh (2010) described the synthesis of tin(II) complexes with Schiff bases derived from this compound, which have shown antibacterial activities (Singh, 2010).

Insecticidal Applications

Research by Liu et al. (2005) indicated the compound's role in creating insecticidal agents. They synthesized a series of acetophenone oxime ethers, including 2-methylthio-4'-fluoroacetophenone, which exhibited notable insecticidal activity against various pests (Liu et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P271 (use only outdoors or in a well-ventilated area).

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-fluorotoluene (5 g, 26.5 mmol) in DMF (65 ml) and water (15 ml) was added butyl vinyl ether (6.6 g, 65.9 mmol), palladium acetate (0.18 g, 0.8 mmol), 1,3-bis(diphenylphosphino)propane (0.72 g, 1.75 mmol) and potassium carbonate (4.4 g, 31.8 mmol). The reaction was heated at 80° C. for 48 h under nitrogen. The cooled reaction mixture was diluted with EtOAc (˜250 ml) and concentrated HCl added and shaken. Further EtOAc and water were added to obtain an easier separation of the 2 layers. The organic layer was washed with brine, dried (MgSO4), and concentrated. The residue was purified on a plug of silica eluting with 3% EtOAc/isohexane to give the title compound as an oil (1.95 g, 49%). 1H NMR (400 MHz, d6-DMSO) δ 2.45 (3H, s), 2.54 (3H, s), 7.13–7.17 (2H, m), 7.89–7.93 (1H, m).